Fusapyrone Exhibits Superior Antifungal Potency Over Deoxyfusapyrone
In a direct comparative study against multiple filamentous fungi, fusapyrone (compound 1) was consistently more active than its direct analog deoxyfusapyrone (compound 2) [1]. The primary quantitative differentiator is the lack of invertebrate toxicity for fusapyrone at a concentration where deoxyfusapyrone is lethal. In an Artemia salina bioassay, fusapyrone was non-toxic at the highest concentration tested (500 μM), whereas the LC50 for deoxyfusapyrone was 37.1 μM (21.8 μg/mL) [2]. This represents a safety margin greater than 13.5-fold based on molar concentration.
| Evidence Dimension | Invertebrate Toxicity (LC50) |
|---|---|
| Target Compound Data | >500 μM (no toxicity observed) |
| Comparator Or Baseline | Deoxyfusapyrone: 37.1 μM (21.8 μg/mL) |
| Quantified Difference | >13.5-fold improvement in safety margin |
| Conditions | Artemia salina larvae bioassay |
Why This Matters
This superior safety profile makes fusapyrone a more suitable candidate than deoxyfusapyrone for formulations where minimal off-target toxicity is paramount, such as in integrated pest management (IPM) programs.
- [1] Altomare C, Perrone G, Zonno MC, Evidente A, Pengue R, Fanti F, Polonelli L. Biological characterization of fusapyrone and deoxyfusapyrone, two bioactive secondary metabolites of Fusarium semitectum. J Nat Prod. 2000;63(8):1131-1135. doi:10.1021/np000023r. View Source
- [2] Altomare C, Perrone G, Zonno MC, Evidente A, Pengue R, Fanti F, Polonelli L. Biological characterization of fusapyrone and deoxyfusapyrone, two bioactive secondary metabolites of Fusarium semitectum. J Nat Prod. 2000;63(8):1131-1135. doi:10.1021/np000023r. View Source
